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Compound of Interest

Compound Name: Pentanamide

Cat. No.: B147674

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of
pentanamide, also known as valeramide. The document delves into the experimental
methodologies for determining these key physical properties and explores the underlying
intermolecular forces that govern them. This information is critical for professionals in drug
development and chemical synthesis, where a thorough understanding of a compound's
physical characteristics is paramount for formulation, processing, and ensuring stability.

Physicochemical Data of Pentanamide

The melting and boiling points of pentanamide are crucial parameters for its handling,
purification, and application in various scientific contexts. A summary of these properties is
presented below. The variation in reported values can be attributed to different experimental
conditions and purity levels of the samples tested.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b147674?utm_src=pdf-interest
https://www.benchchem.com/product/b147674?utm_src=pdf-body
https://www.benchchem.com/product/b147674?utm_src=pdf-body
https://www.benchchem.com/product/b147674?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physical Property Reported Value(s)

Melting Point 101-106 °C[1][2][3][4]

106 °C[5][6]

104 °C[7]

Boiling Point 225 °C[5][6][7]

232.3 °C at 760 mmHg[2][4]

189.55 °C (rough estimate)[1][3]

Intermolecular Forces and their Influence on
Physical Properties

The relatively high melting and boiling points of pentanamide, a primary amide, are a direct
consequence of the strong intermolecular forces present between its molecules.[8][9][10] The
key interactions at play are:

e Hydrogen Bonding: As a primary amide, pentanamide has two hydrogen atoms attached to
the nitrogen atom, which can participate in extensive hydrogen bonding with the oxygen
atom of the carbonyl group of neighboring molecules.[9][10][11][12] This strong
intermolecular attraction requires a significant amount of energy to overcome, leading to
elevated melting and boiling points compared to molecules of similar molecular weight that
cannot form hydrogen bonds.[11][12][13]

» Dipole-Dipole Interactions: The carbonyl group (C=0) in the amide functional group is highly
polar, creating a significant dipole moment. This leads to strong dipole-dipole attractions
between pentanamide molecules, further contributing to its high melting and boiling points.
[11]

The following diagram illustrates the logical relationship between the molecular structure of
primary amides like pentanamide and their resulting physical properties.
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Primary Amide Structure
(e.g., Pentanamide)
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High Melting and Boiling Points
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Relationship between Pentanamide's structure and its physical properties.

Experimental Determination of Melting and Boiling
Points

While specific experimental protocols for pentanamide were not detailed in the provided
search results, standard methodologies are employed for determining the melting and boiling
points of solid organic compounds.

Melting Point Determination

A common and reliable method for determining the melting point of a crystalline solid like
pentanamide is Differential Scanning Calorimetry (DSC).

Experimental Workflow for DSC:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b147674?utm_src=pdf-body-img
https://www.benchchem.com/product/b147674?utm_src=pdf-body
https://www.benchchem.com/product/b147674?utm_src=pdf-body
https://www.benchchem.com/product/b147674?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Weigh a small sample
of Pentanamide (1-5 mg)

:

Place sample in an
aluminum DSC pan

:

Seal the pan hermetically

DSC Analysis
v

Place sample and reference
pans in the DSC cell

:

Heat the cell at a
controlled rate (e.g., 10 °C/min)

:

Record the heat flow
as a function of temperature

Data Inte Qaretation

Identify the endothermic peak
corresponding to melting

:

Determine the onset temperature
of the peak as the melting point

Click to download full resolution via product page

Workflow for Melting Point Determination by DSC.
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Protocol Details:

Sample Preparation: A small, accurately weighed sample of pentanamide is placed into a
DSC pan, which is then hermetically sealed. An empty sealed pan is used as a reference.

Instrument Setup: The sample and reference pans are placed in the DSC instrument. The
starting and ending temperatures for the analysis are set, along with a specific heating rate.

Analysis: The instrument heats the sample and reference pans at a constant rate. The
difference in heat flow required to maintain the sample and reference at the same
temperature is measured.

Data Analysis: When the pentanamide sample melts, it absorbs energy, resulting in an
endothermic peak on the DSC thermogram. The onset temperature of this peak is taken as
the melting point.

Boiling Point Determination

The boiling point of pentanamide can be determined using a distillation method or by using
specialized apparatus like a Thiele tube.

General Protocol for Boiling Point Determination (Distillation Method):

Apparatus Setup: A small quantity of pentanamide is placed in a distillation flask. A
thermometer is positioned so that the top of the bulb is level with the side arm of the flask
leading to the condenser.

Heating: The flask is gently heated. As the pentanamide is heated, its vapor pressure
increases.

Boiling: When the vapor pressure of the liquid equals the atmospheric pressure, the liquid
begins to boill.

Temperature Reading: The temperature at which the vapor and liquid are in equilibrium, and
a steady stream of distillate is collected, is recorded as the boiling point. It is crucial to record
the atmospheric pressure at the time of the measurement, as the boiling point is pressure-
dependent.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b147674?utm_src=pdf-body
https://www.benchchem.com/product/b147674?utm_src=pdf-body
https://www.benchchem.com/product/b147674?utm_src=pdf-body
https://www.benchchem.com/product/b147674?utm_src=pdf-body
https://www.benchchem.com/product/b147674?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

In conclusion, the high melting and boiling points of pentanamide are a direct result of the
strong intermolecular hydrogen bonding and dipole-dipole interactions inherent to its primary
amide structure. The accurate determination of these properties, through techniques such as
Differential Scanning Calorimetry and standard boiling point apparatus, is fundamental for the
successful application of this compound in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147674#pentanamide-melting-point-and-boiling-
point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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